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A thorough review of published scientific literature reveals no dedicated validation studies for

the remote sensing retrievals of peroxybenzoyl nitrate (PBzN). The atmospheric science

community has largely focused its remote sensing efforts for peroxyacyl nitrates on the most

abundant species, peroxyacetyl nitrate (PAN).

The lack of validation studies for PBzN is likely due to several factors:

Low Atmospheric Abundance: PBzN concentrations are generally much lower than PAN

concentrations, making its detection from space extremely challenging with current

instrumentation.

Spectral Signature Challenges: The infrared spectral signature of PBzN may be weaker or

significantly overlapped by the signatures of more abundant atmospheric gases, such as

water vapor, ozone, and carbon dioxide, as well as other trace gases, complicating the

development of reliable retrieval algorithms.

Scientific Prioritization: Due to its higher abundance and more significant role in global

atmospheric chemistry as a reservoir and transporter of nitrogen oxides, PAN has been the

primary focus for the development and validation of remote sensing products.

While direct validation data for PBzN is unavailable, this guide will provide a comparative

framework using peroxyacetyl nitrate (PAN) as a well-studied analogue. The following sections

detail the validation of PAN retrievals from two prominent satellite instruments, the Cross-track
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Infrared Sounder (CrIS) and the Tropospheric Emission Spectrometer (TES), to illustrate the

methodologies and data presentations requested.

Comparison of PAN Retrieval Performance
The following table summarizes the performance of PAN retrieval algorithms for the CrIS

instrument, validated against aircraft-based measurements. Such a table would be populated

with data for PBzN if validation studies were available.

Satellite
Instrument

Retrieval
Algorithm

Validation Data
Source

Key
Performance
Metrics

Reference

CrIS (Cross-track

Infrared

Sounder)

Optimal

Estimation

ATom Aircraft

Measurements

(PANTHER &

GT-CIMS)

Bias: -0.1 ppbv

(CrIS lower than

aircraft) Standard

Deviation of

Differences: 0.08

ppbv (single

sounding); 0.05

ppbv (averaged

retrievals)

Correlation (R²):

0.92 (between

the two different

aircraft

instruments,

indicating high

consistency)

[1][2][3][4]

TES

(Tropospheric

Emission

Spectrometer)

Optimal

Estimation

Not specified in

detail in the

provided search

results, but

validation has

been performed.

A full description

of the TES PAN

retrieval

algorithm and its

validation is

available in

Payne et al.

(2014).[5][6]

[5]
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Experimental Protocols
Detailed experimental protocols are crucial for understanding the context and reliability of

validation data. Below are representative methodologies for the validation of satellite-based

PAN retrievals.

CrIS PAN Retrieval Validation with ATom Aircraft Data
Objective: To validate the CrIS optimal estimation PAN retrieval algorithm against in-situ aircraft

measurements from the Atmospheric Tomography (ATom) mission.

Methodology:

Satellite Data: Level 1B radiances from the CrIS instrument aboard the Suomi National

Polar-orbiting Partnership (S-NPP) satellite were used. CrIS is a Fourier transform

spectrometer that measures thermal infrared radiances.

Aircraft Data: In-situ PAN measurements were obtained from two different instruments during

the ATom campaigns:

PANTHER (PAN and Trace Hydrohalocarbon ExpeRiment): A gas chromatograph with

electron capture detection.

GT-CIMS (Georgia Tech Chemical Ionization Mass Spectrometer): A chemical ionization

mass spectrometer.[3]

Coincidence Criteria: CrIS satellite soundings were matched in space and time with the

ATom aircraft profiles.

Profile Convolution: To ensure a fair comparison, the high-resolution aircraft profiles were

convolved with the CrIS averaging kernels. The averaging kernel describes the sensitivity of

the satellite retrieval to the true atmospheric state at different altitudes. This step effectively

smooths the aircraft data to what the satellite would be expected to see.

Data Comparison: The convolved aircraft data were compared to the retrieved CrIS PAN

partial columns (typically in the mid-troposphere, e.g., 800-300 hPa, where CrIS has peak
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sensitivity).[4] Statistical metrics such as mean bias, standard deviation of the differences,

and correlation coefficients were calculated.

Visualizations
Diagrams are essential for illustrating workflows and relationships in the validation process.

The following diagrams are generated using the DOT language.

Satellite Data Processing

In-situ Data Processing

ValidationCrIS L1B Radiances Optimal Estimation
Retrieval Algorithm

CrIS PAN VMR Profile
& Averaging Kernel

Statistical Comparison
(Bias, Std Dev, R²)

ATom In-situ
PAN Measurements

(PANTHER, GT-CIMS)

Convolve with
CrIS Averaging Kernel

Smoothed Aircraft
PAN Profile

Click to download full resolution via product page

CrIS PAN validation workflow against aircraft data.
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Remote Sensing of Trace Gases
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Relationship between PAN/PBzN remote sensing and validation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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